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Compound of Interest

Compound Name: N-Acetyl sulfapyridine-d4

Cat. No.: B564610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular weight of N-Acetyl
sulfapyridine-d4 and its related compounds. It includes a detailed overview of its role in the

metabolic pathway of sulfasalazine and outlines key experimental protocols for its

quantification, positioning it as a critical tool in pharmacokinetic and drug metabolism studies.

Core Data: Molecular Weights
The precise molecular weight of a compound and its isotopically labeled analogues is

fundamental for mass spectrometry-based quantification and metabolic studies. The following

table summarizes the molecular weights of N-Acetyl sulfapyridine-d4 and its relevant non-

deuterated counterparts.

Compound Name Molecular Formula
Molecular Weight (
g/mol )

Notes

N-Acetyl sulfapyridine-

d4
C₁₃H₉D₄N₃O₃S 295.35[1][2][3]

Deuterated internal

standard

N-Acetyl sulfapyridine C₁₃H₁₃N₃O₃S 291.33[4][5][6]
Active metabolite of

Sulfapyridine

Sulfapyridine C₁₁H₁₁N₃O₂S 249.29[7][8][9]
Primary metabolite of

Sulfasalazine
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Metabolic Pathway of Sulfasalazine
N-Acetyl sulfapyridine is a key metabolite of the drug sulfasalazine. Sulfasalazine is a prodrug

that undergoes metabolism by intestinal bacteria to yield sulfapyridine and 5-aminosalicylic

acid (5-ASA).[1][10] Sulfapyridine is then absorbed and further metabolized in the liver,

primarily through acetylation, to form N-Acetyl sulfapyridine.[10] Understanding this pathway is

crucial for interpreting pharmacokinetic data and assessing drug efficacy and potential toxicity.
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Metabolic Pathway of Sulfasalazine
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Workflow for Quantification of Sulfapyridine and its Metabolites

1. Plasma Sample
Collection

2. Spiking with
Internal Standards

(e.g., N-Acetyl Sulfapyridine-d4)

3. Sample Preparation
(Protein Precipitation or
Solid Phase Extraction)

4. LC-MS/MS Analysis

5. Data Processing and
Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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